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Compound of Interest

Compound Name: 2-Iodo-5-nitrosobenzamide

Cat. No.: B15164458 Get Quote

An extensive search of scientific and patent literature reveals a notable absence of information

on the specific compound "2-Iodo-5-nitrosobenzamide." This suggests that the molecule is

either a novel, yet-to-be-synthesized compound or a potential misnomer for a structurally

related molecule. While a direct technical guide on 2-Iodo-5-nitrosobenzamide cannot be

provided due to the lack of data, this report details the available information on closely related

iodo- and nitro/nitroso- substituted benzamides to offer a relevant contextual understanding for

researchers, scientists, and drug development professionals.

The initial investigation into the discovery and history of 2-Iodo-5-nitrosobenzamide yielded

no direct mentions in prominent chemical databases or published research. The focus of this

guide, therefore, shifts to analogous compounds where the nitroso group is replaced by a nitro

group, or the substitution pattern on the benzamide core is different. The primary analogs

identified are 2-Iodo-5-nitrobenzamide and its precursor 2-Iodo-5-nitrobenzoic acid.

Physicochemical Properties of Related Compounds
For clarity and comparative ease, the fundamental physicochemical properties of these related

molecules are summarized below.
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Compound Name Molecular Formula
Molecular Weight (
g/mol )

CAS Number

2-Iodo-5-

nitrobenzamide

C(_7)H(_5)IN(_2)O(_3

)
292.03 181376-12-5

2-Iodo-5-nitrobenzoic

acid
C(_7)H(_4)INO(_4) 293.02 19230-50-3[1]

2-iodo-N-(1-

methylcyclopropyl)-5-

nitrobenzamide

C({11})H({11})IN(_2)O

(_3)
346.12 Not Available

2-iodo-N-(2-methyl-5-

nitrophenyl)benzamid

e

C({14})H({11})IN(_2)O

(_3)
382.15 Not Available

5-(aziridin-1-yl)-2-

nitro-4-

nitrosobenzamide

Not specified Not specified Not specified

Synthesis and Experimental Protocols
While a specific synthesis for 2-Iodo-5-nitrosobenzamide is not documented, the synthesis of

related iodo-nitroaromatic compounds generally involves electrophilic iodination of a nitro-

substituted aromatic precursor.

General Synthesis of 2-Iodo-5-nitrobenzamide
The synthesis of 2-Iodo-5-nitrobenzamide would likely proceed from its corresponding

carboxylic acid, 2-Iodo-5-nitrobenzoic acid. A plausible synthetic workflow is outlined below.
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Synthesis of 2-Iodo-5-nitrobenzoic acid Conversion to 2-Iodo-5-nitrobenzamide

2-methylbenzoic acid
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Caption: Plausible synthetic workflow for 2-Iodo-5-nitrobenzamide.
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A patented process for producing 5-iodo-2-methylbenzoic acid involves the iodination of 2-

methylbenzoic acid in the presence of a microporous compound, iodine, an oxidizing agent,

and acetic anhydride.[2][3] This highlights a potential route for the synthesis of iodo-substituted

benzoic acids.

Biological Activity and Potential Signaling Pathways
The biological activity of 2-Iodo-5-nitrosobenzamide is unknown. However, the activities of

related nitro-aromatic compounds can provide insights into its potential applications. Nitro-

containing compounds are known to have a wide range of biological activities. For instance, the

drug Nitazoxanide, which contains a nitrothiazole ring, is a broad-spectrum antiparasitic and

antiviral agent.[4] Its mechanism of action involves the inhibition of the

pyruvate:ferredoxin/flavodoxin oxidoreductase (PFOR) enzyme, which is crucial for anaerobic

energy metabolism.[4]

While direct evidence is lacking, it is plausible that a compound like 2-Iodo-5-
nitrosobenzamide could be investigated for similar antimicrobial or anticancer properties,

potentially acting as a prodrug that is activated under hypoxic conditions found in tumors. The

nitroso group, like the nitro group, can be reduced to a reactive hydroxylamine, which can then

exert cytotoxic effects. For example, 5-(aziridin-1-yl)-2-nitro-4-nitrosobenzamide acts as a

prodrug that is reduced to its corresponding hydroxylamine to induce DNA crosslinking.[5]
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Caption: Hypothetical activation pathway for a nitroso-containing prodrug.

Conclusion
In conclusion, "2-Iodo-5-nitrosobenzamide" does not appear to be a known compound in the

existing scientific literature. However, by examining its structural analogs, we can infer potential

synthetic routes and areas of biological investigation. The synthesis would likely involve the
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amidation of 2-Iodo-5-nitrobenzoic acid, followed by reduction of the nitro group to a

hydroxylamine and subsequent oxidation to the nitroso form. The biological activity of such a

compound would be speculative but could potentially lie in the realm of antimicrobial or

anticancer agents, possibly acting as a bioreductive prodrug. Further research is required to

synthesize and characterize this molecule to determine its actual properties and potential

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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